Cas no 1807257-53-9 (3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol)

• Product Name: 3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol
• CAS No: 1807257-53-9
• MF: C₇H₃BrF₄O₂
• MW: 274.995135545731
• CID: 4977353
• Update Time: 2025-11-06

3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol

• Inchi： 1S/C7H3BrF4O2/c8-4-1-3(13)2-5(6(4)9)14-7(10,11)12/h1-2,13H
• InChI Key： ATQAALFDTIPJMM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)OC(F)(F)F)O

Computed Properties

• Exact Mass: 273.92525 g/mol
• Monoisotopic Mass: 273.92525 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.99
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5

Additional information on 3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol

3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol

The compound with CAS No. 1807257-53-9, known as 3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 3-position, a fluorine atom at the 4-position, and a trifluoromethoxy group at the 5-position on the phenol ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol exhibits excellent stability under standard laboratory conditions, which makes it suitable for a wide range of chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced pharmaceuticals and agrochemicals. For instance, researchers have demonstrated that this compound can serve as a precursor for bioactive molecules with anti-inflammatory and antimicrobial properties. Its ability to undergo nucleophilic aromatic substitution reactions has been particularly useful in constructing complex heterocyclic frameworks.

The electronic effects of the substituents on the phenol ring play a crucial role in determining the reactivity of 3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol. The electron-withdrawing nature of the bromine, fluorine, and trifluoromethoxy groups significantly activates the ring towards electrophilic substitution reactions. This property has been exploited in the development of novel materials for optoelectronic applications. Recent advancements in this area have shown that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to enhance their efficiency and stability.

In terms of environmental impact, 3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol has been subjected to rigorous testing to assess its biodegradability and toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemicals used in certain industrial processes.

The synthesis of 3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol involves a multi-step process that typically begins with the bromination of a suitably substituted phenol derivative. Recent innovations in catalytic methods have enabled more efficient and selective transformations, reducing production costs and minimizing waste generation. These advancements underscore the importance of continuous research and development in optimizing synthetic pathways for high-value compounds like this one.

Overall, 3-Bromo-4-fluoro-5-(trifluoromethoxy)phenol stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with its compatibility with modern synthetic techniques, ensure that it will remain an essential component in the arsenal of chemists for years to come.